Cas no 588682-95-5 (4-Isopropyl-5-(5-methyl-thiophen-3-yl)-4H-[1,2,4]triazole-3-thiol)

• Product Name: 4-Isopropyl-5-(5-methyl-thiophen-3-yl)-4H-[1,2,4]triazole-3-thiol
• CAS No: 588682-95-5
• MF: C₁₀H₁₃N₃S₂
• MW: 239.360318899155
• MDL: MFCD03423418
• CID: 3111587
• PubChem ID: 4635033
• Update Time: 2025-10-29

4-Isopropyl-5-(5-methyl-thiophen-3-yl)-4H-[1,2,4]triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Isopropyl-5-(5-methyl-thiophen-3-yl)-4H-[1,2,4]triazole-3-thiol
• 4-isopropyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol
• 3-(5-methylthiophen-3-yl)-4-propan-2-yl-1H-1,2,4-triazole-5-thione
• 5-(5-methylthiophen-3-yl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol
• ALBB-003164
• AKOS003323233
• VS-05659
• CS-0319779
• STK436541
• BBL016886
• H22592
• MFCD03423418
• 4-Isopropyl-5-(5-methylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol
• 4-isopropyl-5-(5-methylthiophen-3-yl)-2H-1,2,4-triazole-3-thione
• 588682-95-5

• MDL： MFCD03423418
• Inchi： 1S/C10H13N3S2/c1-6(2)13-9(11-12-10(13)14)8-4-7(3)15-5-8/h4-6H,1-3H3,(H,12,14)
• InChI Key： HFRVQGIAFXHNGY-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1)C1=NNC(N1C(C)C)=S

Computed Properties

• Exact Mass: 239.05508977Da
• Monoisotopic Mass: 239.05508977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 88Ų

Additional information on 4-Isopropyl-5-(5-methyl-thiophen-3-yl)-4H-[1,2,4]triazole-3-thiol

Comprehensive Overview of 4-Isopropyl-5-(5-methyl-thiophen-3-yl)-4H-[1,2,4]triazole-3-thiol (CAS No. 588682-95-5)

The compound 4-Isopropyl-5-(5-methyl-thiophen-3-yl)-4H-[1,2,4]triazole-3-thiol (CAS No. 588682-95-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This triazole-thiol derivative combines a thiophene ring with a 1,2,4-triazole core, making it a versatile scaffold for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 4-Isopropyl-5-(5-methyl-thiophen-3-yl)-4H-[1,2,4]triazole-3-thiol has surged, driven by their role in developing novel therapeutics and functional materials. Researchers are particularly interested in its potential as a bioactive molecule, with studies exploring its antimicrobial, antioxidant, and enzyme inhibitory properties. The presence of both thiol and triazole functional groups enhances its reactivity, enabling diverse chemical modifications.

The synthesis of CAS No. 588682-95-5 typically involves multi-step organic reactions, including cyclization and substitution processes. Its molecular structure has been characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses confirm the compound's purity and stability, which are critical for its application in high-value industries.

One of the most searched questions about this compound is: "What are the applications of 4-Isopropyl-5-(5-methyl-thiophen-3-yl)-4H-[1,2,4]triazole-3-thiol in drug development?" Current research suggests its potential as a lead compound for designing new antifungal and anti-inflammatory agents. Its thiophene-triazole hybrid structure mimics natural pharmacophores, improving binding affinity to biological targets.

Another trending topic is the eco-friendly synthesis of triazole derivatives, aligning with the global push for green chemistry. Scientists are exploring catalytic methods and solvent-free conditions to produce CAS No. 588682-95-5 with minimal environmental impact. This approach not only reduces waste but also enhances the compound's appeal for sustainable industrial applications.

From a commercial perspective, 4-Isopropyl-5-(5-methyl-thiophen-3-yl)-4H-[1,2,4]triazole-3-thiol is available in high purity grades for research purposes. Suppliers often highlight its storage conditions and handling guidelines to ensure longevity and safety. The compound's solubility in organic solvents like DMSO and methanol facilitates its use in laboratory settings.

In summary, CAS No. 588682-95-5 represents a promising candidate for advancing medicinal chemistry and material science. Its dual functionality as a thiol and triazole derivative opens doors to innovative applications, from drug design to catalysis. As research progresses, this compound is expected to play a pivotal role in addressing contemporary challenges in healthcare and sustainable technology.